Cas no 581089-19-2 (1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride)

• Product Name: 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride
• CAS No: 581089-19-2
• MF: C₂₉H₅₉ClN₂O₂
• MW: 503.243968248367
• CID: 1608604
• PubChem ID: 91936902
• Update Time: 2025-05-26

1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride
• N-(2-Hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-1-propanaminium chloride
• Erucamidopropyl hydroxysultaine
• N-(2-Hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-1-propanaminium chloride; Erucamidopropyl hydroxysultaine
• Erucamide propyl hydroxysulfonyl betaine
• 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1)
• EA 22
• Hydroxyethyl erucamidopropyl dimonium chloride
• Incroquat erucyl HE
• 3-[[(Z)-docos-13-enoyl]amino]propyl-(2-hydroxyethyl)-dimethylazanium;chloride
• 3XAS6015O2
• UNII-3XAS6015O2
• 581089-19-2
• 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-(((13Z)-1-oxo-13-docosen-1-yl)amino)-, chloride (1:1)
• Q27258175
• Hydroxyethyl erucamidopropyl dimonium chloride [INCI]

• Inchi： 1S/C29H58N2O2.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-29(33)30-25-23-26-31(2,3)27-28-32;/h11-12,32H,4-10,13-28H2,1-3H3;1H/b12-11-;
• InChI Key： NSHFMBILLDRYPF-AFEZEDKISA-N
• SMILES： [Cl-].OCC[N+](C)(C)CCCNC(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 442.9649
• Monoisotopic Mass: 502.4265068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 51.07

Additional information on 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride

Introduction to 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, Chloride (CAS No. 581089-19-2)

1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 581089-19-2, belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including N-(2-hydroxyethyl)-N,N-dimethyl and [(13Z)-1-oxo-13-docosenyl]amino moieties. These features contribute to its distinct chemical behavior and potential applications in biochemical and pharmacological contexts. The presence of a chloride ion as a counterion further influences its solubility and reactivity, which are critical factors in its utility for research and development purposes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways and enhance therapeutic outcomes. The unique structural attributes of 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride make it a promising candidate for such applications. Specifically, the long-chain alkyl group and the oxo-functionalized docosanyl moiety suggest potential interactions with membrane-bound receptors and signaling proteins, which are pivotal in various physiological processes.

One of the most intriguing aspects of this compound is its potential role in drug discovery and development. The combination of hydrophilic and hydrophobic regions within its structure allows it to interact with both aqueous environments and lipid-based membranes, which is essential for many biological processes. This property has led researchers to explore its potential as an intermediate in synthesizing more complex molecules or as a direct candidate for therapeutic intervention.

Recent studies have begun to uncover the pharmacological profile of related compounds with similar structural motifs. For instance, analogs containing long-chain fatty acid derivatives have shown promise in modulating inflammatory responses and cell signaling pathways. The presence of the [(13Z)-1-oxo-13-docosenyl]amino group in 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride suggests that it may share similar mechanisms of action, potentially making it effective in treating conditions associated with abnormal cell signaling.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and functional group transformations, are often employed to construct the complex molecular framework. The challenge lies in achieving optimal regioselectivity and stereochemistry, which are crucial for maintaining the desired biological activity.

In addition to its potential therapeutic applications, 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride may also find utility in biochemical research as a tool compound. Its unique structure allows researchers to probe the interactions between lipids and proteins, providing insights into fundamental biological processes. Such studies are essential for understanding diseases at a molecular level and developing targeted therapies.

The compound's stability under various conditions is another critical factor that influences its practicality in research and industrial settings. Researchers have been investigating methods to enhance its shelf life while maintaining its bioactivity. This includes exploring stabilizing agents or encapsulation techniques that can protect the molecule from degradation caused by environmental factors such as light or moisture.

The growing body of evidence supporting the use of long-chain fatty acid derivatives in medicine underscores the importance of compounds like 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride. As research continues to uncover new biological targets and mechanisms, the demand for specialized molecules with tailored properties is expected to rise. This compound represents a significant advancement in the field, offering new opportunities for therapeutic innovation.

In conclusion, 1-Propanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride (CAS No. 581089-19-2) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for studying complex biological processes and developing novel therapeutic strategies. As scientific understanding evolves, this compound is poised to play an increasingly important role in advancing medical science.